1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 1-hydroxy-2-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C6H5NO4/c8-5-4(6(9)10)2-1-3-7(5)11/h1-3,11H,(H,9,10)
• InChI Key: VQLWLSUQDIXNBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(=O)O)O
• Molecular Formula: C6H5NO4
• Molecular Weight: 155.11 g/mol
• CAS RN: 202118-70-5

Description

1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a chemical compound that has been studied for various applications. It is known to adopt a planar conformation. The compound forms hydrogen-bonded sheets parallel to the direction via intermolecular N—H O and O—H O hydrogen bonds.

Synthesis Analysis

The synthesis of 1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid and its derivatives has been reported in several studies. For instance, one study describes the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which reacts with active methylene nitriles to afford 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives. Another study reports a one-pot synthesis of 3-carbamoyl-2-oxo-1,2-dihydropyridine-4-carboxylic acids via the reaction of 4-oxoalkane-1,1,2,2-tetracarbonitriles with water, followed by alkaline hydrolysis.

Molecular Structure Analysis

The molecular structure of 1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid is characterized by a planar conformation. An intramolecular O—H⋯O hydrogen bond is present in the structure.

Physical And Chemical Properties Analysis

1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a solid compound with a molecular weight of 155.11 g/mol. It has a melting point of 138.3-139.2 °C. The compound is characterized by a planar conformation and forms hydrogen-bonded sheets via intermolecular N—H O and O—H O hydrogen bonds.

Scientific Research Applications

Drug Precursors and Ligands

1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid serves as a precursor for drug synthesis. Researchers have explored its derivatives for potential therapeutic applications. .

Antioxidant Properties

Due to its structural features, this compound exhibits antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress, which is implicated in various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. .

Metal Chelation

Chelation therapy involves using compounds to bind and remove heavy metals from the body. 1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid may act as a chelator, aiding in the removal of toxic metals like lead, mercury, or cadmium. .

Coordination Chemistry

In coordination chemistry, ligands like 1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid interact with metal ions to form coordination complexes. These complexes have applications in catalysis, materials science, and bioinorganic chemistry. .

Photophysical Properties

The compound’s photophysical properties, such as fluorescence and absorption spectra, are relevant for applications in sensors, imaging, and optoelectronics. .

Biochemical Studies

Researchers use 1-Hydroxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid as a model compound in biochemical studies. By investigating its reactivity, stability, and interactions, scientists gain insights into broader chemical processes. .